Cas no 396730-54-4 (6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one)

• Product Name: 6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one
• CAS No: 396730-54-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 299783
• PubChem ID: 21942221
• Update Time: 2025-04-19

6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one
• 6-Oxa-1-azabicyclo[3.2.1]oct-3-en-7-one(9CI)
• 396730-54-4
• SCHEMBL994432
• DTXSID30620492

• Inchi： 1S/C6H7NO2/c8-6-7-3-1-2-5(4-7)9-6/h1-2,5H,3-4H2
• InChI Key： ACICPQDKCZFZCN-UHFFFAOYSA-N
• SMILES： O1C(N2CC=CC1C2)=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,3-oxazepines